Cas no 1090005-75-6 (2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide)

• Product Name: 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide
• CAS No: 1090005-75-6
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 5823883
• PubChem ID: 35951500
• Update Time: 2025-06-03

2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597791
• 1090005-75-6
• Z197916342
• 2-phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide
• 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide

• Inchi： 1S/C20H21NO4S/c22-26(23,14-11-16-7-3-1-4-8-16)21-17-9-10-18-19(15-17)25-20(24-18)12-5-2-6-13-20/h1,3-4,7-11,14-15,21H,2,5-6,12-13H2/b14-11+
• InChI Key： MADKJZAKSHBGQY-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC2=C(C=1)OC1(CCCCC1)O2)(=O)=O

Computed Properties

• Exact Mass: 371.11912932g/mol
• Monoisotopic Mass: 371.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide

Introduction to 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide (CAS No. 1090005-75-6)

2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1090005-75-6, represents a unique molecular architecture that combines a phenyl group with a spiro-dioxaindane scaffold, linked to an ethene sulfonamide moiety. The structural complexity of this molecule not only makes it an intriguing subject of study but also suggests potential applications in the development of novel therapeutic agents.

The spiro-dioxaindane core is a key feature of this compound, contributing to its distinct chemical properties and reactivity. Spiro compounds are known for their rigid three-dimensional structures, which can influence the biological activity and pharmacokinetic behavior of molecules containing them. In particular, the spiro[1,3-dioxaindane-2,1'-cyclohexan] unit introduces a conformationally stable framework, which may enhance the compound's binding affinity to biological targets. This structural motif has been explored in various drug candidates due to its ability to modulate molecular interactions at the atomic level.

The presence of the phenyl group in the molecular structure further enriches the compound's chemical profile. Phenyl rings are ubiquitous in pharmaceuticals and natural products, often serving as pharmacophores that contribute to the biological activity of molecules. The aromaticity and electronic properties of the phenyl group can influence the compound's interactions with enzymes and receptors, making it a valuable component in drug design.

The ethene sulfonamide moiety is another critical feature of 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in medicinal chemistry. They often function as inhibitors or modulators of enzyme activity and can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in this compound is positioned strategically within the molecule, potentially allowing for optimal interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide with greater accuracy. These computational tools allow for the simulation of molecular interactions at a level of detail that was previously unattainable. By leveraging these technologies, scientists can identify potential lead compounds for further development and optimize their properties for therapeutic use.

The synthesis of 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide represents a significant achievement in organic synthesis. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The synthesis strategy likely includes functional group transformations such as sulfonation, spirocyclization, and coupling reactions. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the complex molecular framework.

In terms of applications, 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide holds promise in several areas of pharmaceutical research. Its unique structure suggests potential as a scaffold for developing new drugs targeting various diseases. For instance, its ability to interact with enzymes and receptors may make it useful in treating neurological disorders or inflammatory conditions. Additionally, its sulfonamide moiety could enhance its solubility and bioavailability, making it a more effective therapeutic agent.

Current research in medicinal chemistry is increasingly focused on developing small molecules with multifunctional properties. 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecule. This approach can lead to compounds with enhanced potency and reduced side effects compared to traditional drugs. The integration of computational modeling and high-throughput screening techniques further accelerates the discovery process by enabling rapid evaluation of large libraries of compounds.

The future prospects for 2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-yl}ethene-1-sulfonamide are promising as ongoing research continues to uncover new applications for this compound. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. By combining experimental data with computational insights, researchers can accelerate the development pipeline and bring new therapeutic agents to market more efficiently.

In conclusion,2-Phenyl-n-{spiro[1,3-dioxaindane-2,1'-cyclohexan]-6-ylyleneethene 。